Cas no 2679933-66-3 (rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid)

• Product Name: rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid
• CAS No: 2679933-66-3
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5644844
• PubChem ID: 165936696
• Update Time: 2025-06-15

rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679933-66-3
• rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo[3.2.0]heptane-6-carboxylic acid
• EN300-28278748
• rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)9(17)14-7-5-3-1-2-4(5)6(7)8(15)16/h4-7H,1-3H2,(H,14,17)(H,15,16)/t4-,5+,6-,7-/m0/s1
• InChI Key： DFOCMWDJUNSGJU-VZFHVOOUSA-N
• SMILES： FC(C(N[C@@H]1[C@@H](C(=O)O)[C@H]2CCC[C@H]21)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid

Introduction to Rac-(1R,5S,6S,7S)-7-(Trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic Acid (CAS No. 2679933-66-3)

Rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid

is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by its CAS number 2679933-66-3, belongs to a class of molecules known for their potential applications in drug development and therapeutic interventions.

The molecular structure of this compound features a bicyclic framework, specifically a bicyclo3.2.0heptane scaffold, which is an intricate arrangement of three fused rings. This structural motif contributes to the compound's rigidity and stability, making it a valuable candidate for designing molecules with specific biological activities. The presence of multiple stereocenters, as indicated by the (1R,5S,6S,7S) configuration, further enhances the compound's complexity and potential for selective interactions with biological targets.

The amide functionality at the 7-position, represented by the group -NHCOCH₂CF₃ (trifluoroacetamido), is a critical feature that influences the compound's physicochemical properties and biological behavior. The trifluoromethyl group (-CF₃) is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in many drug candidates. This modification often improves the pharmacokinetic profile of molecules by increasing their lipophilicity and resistance to enzymatic degradation.

In recent years, there has been a growing interest in exploring the therapeutic potential of bicyclic compounds in various diseases, including cancer and inflammatory disorders. The unique structural characteristics of Rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid make it an attractive scaffold for designing novel therapeutic agents. For instance, studies have demonstrated that similar bicyclic structures can interact with specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are often used to synthesize derivatives with enhanced potency and selectivity. The carboxylic acid group at the 6-position provides a reactive site for further functionalization, allowing chemists to attach various pharmacophores or modify existing ones to optimize biological activity.

The synthesis of Rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid presents significant challenges due to its complex stereochemistry and the need for precise control over reaction conditions. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are typically employed to achieve the desired stereoisomer purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable such intricate molecule constructions.

Recent research has begun to explore the biological activity of Rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid and its derivatives. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases like cancer and inflammation. The trifluoromethyl group's ability to modulate enzyme interactions is particularly intriguing and has been a focus of many recent investigations.

The carboxylic acid moiety also opens up possibilities for further derivatization into esters or amides, which can be tailored to improve solubility or bioavailability. These modifications are crucial for developing drug candidates that can be effectively administered orally or through other routes of delivery.

The pharmacokinetic properties of Rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid are another area of interest. The trifluoromethyl group's influence on lipophilicity and metabolic stability can significantly impact how the compound is processed within the body. Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, Rac-(1R,5S,6S,7S)-7-(trifluoroacetamido)bicyclo3.2.0heptane-6-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique features make it a promising candidate for further exploration in drug discovery and development.